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Compound of Interest

Compound Name: D[LEU4,LYS8]-VP TFA

Cat. No.: B561572 Get Quote

For Immediate Reference: Key Safety and Disposal Information

Proper disposal of D[LEU4,LYS8]-VP TFA is critical to ensure laboratory safety and

environmental protection. This peptide, a salt of trifluoroacetic acid (TFA), is classified as

harmful if swallowed and very toxic to aquatic life with long-lasting effects[1]. Adherence to the

following procedures is mandatory for all laboratory personnel.

Chemical and Physical Properties
A summary of the known properties of D[LEU4,LYS8]-VP TFA is provided below. This

information is essential for risk assessment and safe handling.
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Property Value

Molecular Formula C49H68F3N11O13S2

Molecular Weight 1140.25

Appearance Solid

Odor No data available

pH No data available

Melting/Freezing Point No data available

Boiling Point/Range No data available

Flash Point No data available

Solubility No data available

Data sourced from the D[LEU4,LYS8]-VP TFA Safety Data Sheet[1].

Step-by-Step Disposal Protocol
This protocol outlines the required steps for the safe disposal of D[LEU4,LYS8]-VP TFA waste.

1. Personal Protective Equipment (PPE): Before handling D[LEU4,LYS8]-VP TFA, all

personnel must be equipped with the following PPE to prevent exposure:

Eye Protection: Safety goggles with side-shields.

Hand Protection: Chemical-resistant gloves (e.g., nitrile).

Skin and Body Protection: Impervious clothing, such as a lab coat.

Respiratory Protection: A suitable respirator should be used, especially when handling the

powder form, to avoid inhalation[1].

2. Waste Segregation and Collection:

Solid Waste:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.benchchem.com/product/b561572?utm_src=pdf-body
https://dcchemicals.com/msds/MSDS_DC41623.html
https://www.benchchem.com/product/b561572?utm_src=pdf-body
https://www.benchchem.com/product/b561572?utm_src=pdf-body
https://dcchemicals.com/msds/MSDS_DC41623.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b561572?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Collect all solid D[LEU4,LYS8]-VP TFA waste, including contaminated consumables (e.g.,

weighing paper, pipette tips), in a dedicated, clearly labeled, and sealed waste container.

The container must be labeled as "Hazardous Waste: D[LEU4,LYS8]-VP TFA, Toxic to

Aquatic Life."

Liquid Waste:

Aqueous solutions containing D[LEU4,LYS8]-VP TFA must be collected in a separate,

sealed, and clearly labeled hazardous waste container.

Do not mix with other solvent waste streams unless explicitly permitted by your institution's

environmental health and safety (EHS) office.

Sharps:

Any needles, syringes, or other sharps contaminated with D[LEU4,LYS8]-VP TFA must be

disposed of in a designated sharps container for hazardous chemical waste.

3. Decontamination of Work Surfaces:

Following any handling or disposal activities, thoroughly decontaminate all work surfaces

(e.g., benchtops, fume hoods) with an appropriate cleaning agent.

Dispose of all cleaning materials (e.g., wipes, paper towels) as solid hazardous waste.

4. Final Disposal:

All D[LEU4,LYS8]-VP TFA waste must be disposed of through an approved waste disposal

plant[1].

Contact your institution's EHS office to arrange for the collection and disposal of the

hazardous waste containers.

Crucially, avoid release to the environment[1]. Do not dispose of D[LEU4,LYS8]-VP TFA
down the drain or in the regular trash.

Emergency Procedures
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In the event of accidental exposure or spillage, follow these procedures immediately:

Eye Contact: Immediately flush eyes with large amounts of water for at least 15 minutes,

holding eyelids apart. Seek prompt medical attention[1].

Skin Contact: Rinse the affected skin thoroughly with large amounts of water. Remove

contaminated clothing and shoes. Seek medical attention[1].

Inhalation: Move the affected person to fresh air. If breathing is difficult, administer CPR,

avoiding mouth-to-mouth resuscitation. Seek immediate medical attention[1].

Ingestion: Wash out the mouth with water. Do NOT induce vomiting. Call a physician or

poison control center immediately[1].

Spillage: In case of a spill, collect the spillage to prevent it from entering drains or

waterways[1]. Absorb with an inert material and place it in a sealed container for hazardous

waste disposal.

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of

D[LEU4,LYS8]-VP TFA.
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Start: D[LEU4,LYS8]-VP TFA Waste Generated

1. Don Appropriate PPE
(Goggles, Gloves, Lab Coat, Respirator)

2. Identify Waste Type

3a. Solid Waste
(e.g., powder, contaminated consumables)

Solid

3b. Liquid Waste
(e.g., aqueous solutions)

Liquid

3c. Sharps Waste
(e.g., contaminated needles)

Sharps

4a. Collect in Labeled, Sealed
'Hazardous Solid Waste' Container

4b. Collect in Labeled, Sealed
'Hazardous Liquid Waste' Container

4c. Collect in Labeled
'Hazardous Sharps' Container

5. Decontaminate Work Surfaces

6. Contact Institutional EHS for Pickup

End: Approved Waste Disposal

Click to download full resolution via product page

Caption: Disposal workflow for D[LEU4,LYS8]-VP TFA.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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